Cas no 1260664-40-1 (Methyl 1-oxoisoindoline-4-carboxylate)

• Product Name: Methyl 1-oxoisoindoline-4-carboxylate
• CAS No: 1260664-40-1
• MF: C₁₀H₉NO₃
• MW: 191.1834
• CID: 4769929
• PubChem ID: 20608135
• Update Time: 2025-05-26

Methyl 1-oxoisoindoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 1-OXOISOINDOLINE-4-CARBOXYLATE
• methyl 1-oxo-2,3-dihydroisoindole-4-carboxylate
• AB74380
• F14154
• DTXSID701172017
• 1H-Isoindole-4-carboxylic acid, 2,3-dihydro-1-oxo-, methyl ester
• BS-51268
• CS-0161706
• SCHEMBL21496748
• 1260664-40-1
• METHYL1-OXOISOINDOLINE-4-CARBOXYLATE
• Methyl 1-oxoisoindoline-4-carboxylate

• Inchi： 1S/C10H9NO3/c1-14-10(13)7-4-2-3-6-8(7)5-11-9(6)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： BMRZRLGPOMISSJ-UHFFFAOYSA-N
• SMILES： O=C1C2C([H])=C([H])C([H])=C(C(=O)OC([H])([H])[H])C=2C([H])([H])N1[H]

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on Methyl 1-oxoisoindoline-4-carboxylate

Methyl 1-Oxoisoindoline-4-Carboxylate: A Comprehensive Overview

Methyl 1-oxoisoindoline-4-carboxylate, identified by the CAS number 1260664-40-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its isoindoline backbone, which is a bicyclic structure consisting of a benzene ring fused with a pyrrole-like ring. The presence of the oxo group at position 1 and the carboxylate ester at position 4 introduces unique electronic and structural properties that make it versatile for various applications.

The isoindoline moiety in methyl 1-oxoisoindoline-4-carboxylate plays a crucial role in its reactivity and functionality. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. For instance, researchers have explored its use in creating high-performance organic field-effect transistors (OFETs) due to its ability to form ordered molecular crystals with desirable charge transport properties.

One of the most promising applications of methyl 1-oxoisoindoline-4-carboxylate lies in its role as an intermediate in drug discovery. The compound's ability to undergo various nucleophilic substitutions and cycloadditions makes it an ideal candidate for constructing bioactive molecules. Recent advancements in medicinal chemistry have demonstrated its utility in designing inhibitors for key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its chemical versatility, methyl 1-oxoisoindoline-4-carboxylate has also garnered attention for its environmental compatibility. Studies have shown that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional synthetic intermediates. This attribute aligns with the growing demand for sustainable and eco-friendly chemical processes in the pharmaceutical and agrochemical industries.

From a synthetic perspective, methyl 1-oxoisoindoline-4-carboxylate can be prepared via several routes, including cyclization reactions of amino acids or through the oxidation of isoindole derivatives. The choice of synthesis method depends on the desired scale, purity requirements, and availability of starting materials. Recent innovations in catalytic asymmetric synthesis have further expanded the scope of this compound by enabling access to enantiomerically enriched forms, which are highly valuable in chiral recognition studies.

Looking ahead, methyl 1-oxoisoindoline-4-carboxylate is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural rigidity, electronic tunability, and biocompatibility positions it as a key player in the development of next-generation materials and therapeutic agents.